Cas no 158663-69-5 ((S)-Piperazine-2-carboxylic acid dihydrochloride)
(S)-Piperazine-2-carboxylic acid dihydrochloride is a chiral piperazine derivative widely used as a building block in pharmaceutical synthesis and asymmetric catalysis. Its high enantiomeric purity makes it valuable for constructing biologically active compounds, particularly in drug discovery and peptidomimetics. The dihydrochloride salt form enhances solubility and stability, facilitating handling in aqueous reaction conditions. This compound serves as a versatile intermediate for the preparation of ligands, catalysts, and active pharmaceutical ingredients (APIs). Its rigid piperazine backbone and carboxylic acid functionality enable precise stereochemical control in synthetic applications. The product is typically characterized by HPLC or NMR to ensure consistent quality for research and industrial use.
158663-69-5 structure
Product Name:(S)-Piperazine-2-carboxylic acid dihydrochloride
CAS No:158663-69-5
MF:C5H12Cl2N2O2
MW:203.066979408264
MDL:MFCD01632104
CID:65499
PubChem ID:24845509
Update Time:2025-06-23
(S)-Piperazine-2-carboxylic acid dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-Piperazine-2-carboxylic acid dihydrochloride
- (S)-PIPERAZINE-2-CARBOXYLIC ACID 2HCL
- (S)-(-)-PIPERAZINE-2-CARBOXYLIC ACID DIHYDROCHLORIDE
- (S)-(-)-2-PIPERAZINECARBOXYLIC ACID DIHYDROCHLORIDE
- (2S)-2-Piperazinecarboxylic acid dihydrochloride
- 2-PIPERAZINECARBOXYLIC ACID, DIHYDROCHLORIDE, (2S)-
- 2-PIPERAZINECARBOXYLIC ACID, (S)-, DIHYDROCHLORIDE
- (S)-(-)-PIPERAZINE-2-CARBOXYLIC ACID DIHCL
- S-(-)-Piperazine-2-carboxylic acid dihydrochloride
- (S)-(-)-Piperazine-2-carboxylic acid dihyedrochloride
- (2S)-(-)-Piperazine-2-carboxylic acid dihydrochloride
- (2S)-piperazine-2-carboxylic acid,dihydrochloride
- (S)-2-Piperazinecarboxylic Acid Dihydrochloride
- (S)-Piperazine-2-car
- (S)-Piperazine-2-carboxyl...
- (S)-(-)-2-Piperazinecarboxylicacid2HCl
- (2S)-(-)-2-Carboxypiperazine dihydrochloride
- S-piperazidine-2- carboxylic acid dihydrochloride
- (S)-Piperazine-2-carboxylic acid dihydrochloride;(S)-2-Piperazinecarboxylic Acid Dihydrochloride
- DS-0830
- MFCD03840829
- (2S)-piperazine-2-carboxylic acid;dihydrochloride
- AM20080424
- (2S)-piperazine-2-carboxylic acid dihydrochloride
- WNSDZBQLMGKPQS-FHNDMYTFSA-N
- 158663-69-5
- (2S)-piperazine-1,4-diium-2-carboxylic acid;dichloride
- SCHEMBL780213
- CS-B0619
- EN300-736829
- (S)-2-Piperazinecarboxylic acid dihydrochloride, >=98.0% (T)
- MFCD01632104
- (S)-2-Piperazinecarboxylic acid 2HCl
- W-205829
- AKOS015845422
- (S)-Piperazine-2-carboxylic acid DiHCl
- 2-Piperazinecarboxylic acid, hydrochloride (1:2), (2S)-
- DTXSID70370181
- (S)-Piperazine-2-carboxylicaciddihydrochloride
- A3502
- r-2-Piperazinecarboxylic acid dihydrochloride
- AKOS015892669
- DB-024549
-
- MDL： MFCD01632104
- Inchi： 1S/C5H10N2O2.2ClH/c8-5(9)4-3-6-1-2-7-4;;/h4,6-7H,1-3H2,(H,8,9);2*1H/t4-;;/m0../s1
- InChI Key： WNSDZBQLMGKPQS-FHNDMYTFSA-N
- SMILES： Cl.Cl.OC([C@@H]1CNCCN1)=O
- BRN： 7312035
Computed Properties
- Exact Mass: 202.02800
- Monoisotopic Mass: 202.028
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 116
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 61.4A^2
Experimental Properties
- Color/Form: White to Yellow Solid
- Melting Point: 260-275°C
- Boiling Point: 313.6°C at 760 mmHg
- Flash Point: 143.5℃
- PSA: 61.36000
- LogP: 0.89400
- Sensitiveness: Hygroscopic
- Specific Rotation: -5 º (c=1% in H2O)
- Optical Activity: [α]20/D −5±1°, c = 1% in H2O
- Solubility: Not determined
(S)-Piperazine-2-carboxylic acid dihydrochloride Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- FLUKA BRAND F CODES：3-10
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：Store at room temperature
(S)-Piperazine-2-carboxylic acid dihydrochloride Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(S)-Piperazine-2-carboxylic acid dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139003015-25g |
(S)-Piperazine-2-carboxylic acid dihydrochloride |
158663-69-5 | 95% | 25g |
$235.20 | 2022-04-02 | |
| Alichem | A139003015-100g |
(S)-Piperazine-2-carboxylic acid dihydrochloride |
158663-69-5 | 95% | 100g |
$622.96 | 2022-04-02 | |
| AstaTech | 65232-5/G |
(S)-PIPERAZINE-2-CARBOXYLIC ACID DIHYDROCHLORIDE |
158663-69-5 | 97% | 5g |
$43 | 2023-09-16 | |
| AstaTech | 65232-25/G |
(S)-PIPERAZINE-2-CARBOXYLIC ACID DIHYDROCHLORIDE |
158663-69-5 | 97% | 25g |
$125 | 2023-09-16 | |
| AstaTech | 65232-100/G |
(S)-PIPERAZINE-2-CARBOXYLIC ACID DIHYDROCHLORIDE |
158663-69-5 | 97% | 100g |
$585 | 2023-09-16 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 03567-5G |
(S)-2-Piperazinecarboxylic acid dihydrochloride |
158663-69-5 | ≥98.0% (T) | 5G |
￥2287.48 | 2022-02-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006787-1g |
(S)-Piperazine-2-carboxylic acid dihydrochloride |
158663-69-5 | 95% | 1g |
￥28 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006787-5g |
(S)-Piperazine-2-carboxylic acid dihydrochloride |
158663-69-5 | 95% | 5g |
￥90 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006787-250mg |
(S)-Piperazine-2-carboxylic acid dihydrochloride |
158663-69-5 | 95% | 250mg |
￥24 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006787-25g |
(S)-Piperazine-2-carboxylic acid dihydrochloride |
158663-69-5 | 95% | 25g |
￥449 | 2024-05-25 |
(S)-Piperazine-2-carboxylic acid dihydrochloride Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:158663-69-5)(S)-Piperazine-2-carboxylic acid dihydrochloride
Order Number:A3502
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:24
Price ($):240.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:158663-69-5)(S)-哌嗪-2-羧酸
Order Number:LE2475096
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
Price ($):discuss personally
Email:18501500038@163.com
(S)-Piperazine-2-carboxylic acid dihydrochloride Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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